4-amino-N-[(4-ethoxyphenyl)methyl]-3-(pyrrolidine-1-carbonyl)-1,2-thiazole-5-carboxamide

• IUPAC Name: 4-amino-N-[(4-ethoxyphenyl)methyl]-3-(pyrrolidine-1-carbonyl)-1,2-thiazole-5-carboxamide
• InChI: InChI=1S/C18H22N4O3S/c1-2-25-13-7-5-12(6-8-13)11-20-17(23)16-14(19)15(21-26-16)18(24)22-9-3-4-10-22/h5-8H,2-4,9-11,19H2,1H3,(H,20,23)
• InChI Key: SSTDCRFDOMMAAC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CNC(=O)C2=C(C(=NS2)C(=O)N3CCCC3)N
• Molecular Formula: C18H22N4O3S
• Molecular Weight: 374.5 g/mol
• CAS No.: 1286732-61-3

Description

4-amino-N-[(4-ethoxyphenyl)methyl]-3-(pyrrolidine-1-carbonyl)-1,2-thiazole-5-carboxamide is a useful research compound. Its molecular formula is C18H22N4O3S and its molecular weight is 374.46. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compounds in CNS Drug Discovery

Heterocyclic compounds containing nitrogen (N), sulfur (S), and oxygen (O) form a significant class of organic compounds with potential Central Nervous System (CNS) activity. These compounds, including pyrrolidine derivatives, have been identified as lead molecules for the synthesis of novel CNS-acting drugs, highlighting the importance of heterocycles in medicinal chemistry (S. Saganuwan, 2017).

Agricultural and Medical Applications of Amino-1,2,4-triazoles

Amino-1,2,4-triazoles, related to the chemical structure of interest, have found long-standing use in agriculture and medicine. These derivatives serve as raw materials in the production of pharmaceuticals, demonstrating the versatility of heterocyclic compounds in both agricultural and medical sectors (Nazarov V.N. et al., 2021).

Role of Pyrrolidine Derivatives

Pyrrolidine rings are pivotal in medicinal chemistry, offering compounds for treating human diseases by enhancing pharmacophore space exploration. Derivatives of pyrrolidine, such as those incorporating carboxamide groups, have been investigated for their pharmacological properties, underscoring the significance of this moiety in drug development (G. Veinberg et al., 2015).

Isonitrile Functional Groups in Bioactive Molecule Synthesis

Isonitrile (or isocyanide) functional groups have been utilized for the covalent fixation of biologically active molecules onto polymers, demonstrating the application of such functional groups in creating bioactive conjugates. This approach indicates the potential for incorporating functional groups similar to those in the compound of interest for targeted therapeutic applications (L. Goldstein, 1981).